Cas no 70877-75-7 (O-Desmethyl Quinidine)
O-Desmethyl Quinidine structure
O-Desmethyl Quinidine
70877-75-7
C19H22N2O2
310.3902
MFCD01736592
565823
O-Desmethyl Quinidine Properties
Names and Identifiers
-
- Cinchonan-6',9-diol,(9S)-
- O-Desmethyl Quinidine
- (9S)- CINCHONAN-6'',9-DIOL
- (9S)- CINCHONAN-6,9-DIOL
- (9S)-6',9-Dihydroxycinchonan
- (9S)-9-Diol Cinchonan-6 6Hydroxycinchonine
- (9S)-Cinchonan-6',9-diol
- 6'-demethylquinine
- 6'-Hydroxychinchonine
- 6-hydroxycinchonidine
- Cupreidine
- demethylquinine
- O-Demethylquinidin
- CINCHONAN-6',9-DIOL, (9S)-
- 4-((S)-Hydroxy((1S,2R,4S,5R)-5-vinylquinuclidin-2-yl)methyl)quinolin-6-ol
- O-Desmethylquinidine
- 4-[(S)-[(2R,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-hydroxymethyl]quinolin-6-ol
- Demethylquinidine
- O-Demethylquinidine
- 6'-Hydroxycinchonine
- A914159
- 4-((S)-hydroxy((2R,4S,5R)-5-vinylquinuclidin-2-yl)methyl)quinolin-6-ol
- 4-[(s)-((2r,4s,5r)-5-ethenyl-1-azabicyclo[2.2.2]-oct-2-
- +Expand
-
- MFCD01736592
- VJFMSYZSFUWQPZ-WXPXUSHHSA-N
- 1S/C19H22N2O2/c1-2-12-11-21-8-6-13(12)9-18(21)19(23)15-5-7-20-17-4-3-14(22)10-16(15)17/h2-5,7,10,12-13,18-19,22-23H,1,6,8-9,11H2/t12-,13-,18+,19-/m0/s1
- O([H])[C@@]([H])(C1C([H])=C([H])N=C2C([H])=C([H])C(=C([H])C=12)O[H])[C@@]1([H])C([H])([H])[C@]2([H])C([H])([H])C([H])([H])N1C([H])([H])[C@]2([H])C([H])=C([H])[H]
Computed Properties
- 310.16800
- 2
- 4
- 3
- 23
- 443
- 2.6
- 56.6
Experimental Properties
- 2.80810
- 56.59000
- 514.6℃/760mmHg
O-Desmethyl Quinidine Price
O-Desmethyl Quinidine Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:70877-75-7)
TANG SI LEI
15026964105
2881489226@qq.com
O-Desmethyl Quinidine Related Literature
-
Yan Yang,Meng Gao,Wen-Ming Shu,Liu-Ming Wu,Dong-Xue Zhang,An-Xin Wu Org. Biomol. Chem., 2013,11, 1226-1233
-
Torranin Chairuangsri,Hiroki Kurata,Ai-shui Yu RSC Adv., 2022,12, 14621-14630
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Pablo Botella-Vives,Oscar Gomis,Enrico Bandiello,Catalin Popescu,Daniel Errandonea Dalton Trans., 2023,52, 14517-14526
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Sertan Sukas,Erik Schreuder,Bjorn de Wagenaar,Joost Swennenhuis,Albert van den Berg,Leon Terstappen,Séverine Le Gac Lab Chip, 2014,14, 1821-1825
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Xinwei Dong,Chen Peng,Xu Zhao,Tao Zhang,Yansheng Liu,Guoxiao Xu,Jin Zhou,Fei Guo,Zhiqiang Yu,Xiaobo Jia RSC Adv., 2023,13, 29625-29631
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Fang Shao,Jing Sun,Lian Gao,Jiazang Chen,Songwang Yang RSC Adv., 2014,4, 7805-7810
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10. Back cover
70877-75-7 (O-Desmethyl Quinidine) Related Products
- 522-66-7(Hydroquinine)
- 56-54-2(Quinidine)
- 118-10-5(Cinchonine)
- 130-95-0(Quinine)
- 485-71-2((-)-Cinchonidine)
- 1435-55-8(Dihydroquinidine)
- 130-89-2(Quinine hydrochloride)
- 572-60-1(Cinchonan-9-ol,6'-methoxy-, (8a,9S)-)
- 53467-23-5(Cinchonan-3,9-diol,6'-methoxy-, (9S)-)
- 524-63-0(Cinchonan-6',9-diol, (8a,9R)-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:70877-75-7)O-Desmethyl Quinidine
99%
25g
494.0